N-[2,2,2-Trifluoro-1-(4-fluoro-1H-indol-3-yl)ethyl]prop-2-enamide

• IUPAC Name: N-[2,2,2-trifluoro-1-(4-fluoro-1H-indol-3-yl)ethyl]prop-2-enamide
• InChI: InChI=1S/C13H10F4N2O/c1-2-10(20)19-12(13(15,16)17)7-6-18-9-5-3-4-8(14)11(7)9/h2-6,12,18H,1H2,(H,19,20)
• InChI Key: KAUKNPDMKLYGPW-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)NC(C1=CNC2=C1C(=CC=C2)F)C(F)(F)F
• Molecular Formula: C13H10F4N2O
• Molecular Weight: 286.22 g/mol

Description

N-[2,2,2-Trifluoro-1-(4-fluoro-1H-indol-3-yl)ethyl]prop-2-enamide, also known as TFEA, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. TFEA is a member of the indole-based compounds family and has shown promising results in pre-clinical studies.

Mechanism Of Action

The exact mechanism of action of N-[2,2,2-Trifluoro-1-(4-fluoro-1H-indol-3-yl)ethyl]prop-2-enamide is not fully understood, but it is believed to act through multiple pathways. N-[2,2,2-Trifluoro-1-(4-fluoro-1H-indol-3-yl)ethyl]prop-2-enamide has been shown to inhibit the activity of several enzymes involved in cell proliferation, including thymidylate synthase and dihydrofolate reductase. Additionally, N-[2,2,2-Trifluoro-1-(4-fluoro-1H-indol-3-yl)ethyl]prop-2-enamide has been shown to induce cell cycle arrest and apoptosis in cancer cells by activating the p53 pathway.
Biochemical and Physiological Effects:
N-[2,2,2-Trifluoro-1-(4-fluoro-1H-indol-3-yl)ethyl]prop-2-enamide has been shown to have several biochemical and physiological effects in pre-clinical studies. In addition to its anti-proliferative and pro-apoptotic effects, N-[2,2,2-Trifluoro-1-(4-fluoro-1H-indol-3-yl)ethyl]prop-2-enamide has been shown to inhibit angiogenesis, the process by which new blood vessels are formed, which is critical for tumor growth and metastasis. N-[2,2,2-Trifluoro-1-(4-fluoro-1H-indol-3-yl)ethyl]prop-2-enamide has also been shown to modulate the activity of several signaling pathways involved in cancer progression, including the MAPK and PI3K/Akt pathways.

Advantages And Limitations For Lab Experiments

One of the main advantages of N-[2,2,2-Trifluoro-1-(4-fluoro-1H-indol-3-yl)ethyl]prop-2-enamide in lab experiments is its potency and selectivity towards cancer cells. N-[2,2,2-Trifluoro-1-(4-fluoro-1H-indol-3-yl)ethyl]prop-2-enamide has been shown to exhibit minimal toxicity towards normal cells, making it a promising candidate for further development as an anti-cancer drug. However, one of the limitations of N-[2,2,2-Trifluoro-1-(4-fluoro-1H-indol-3-yl)ethyl]prop-2-enamide is its poor solubility, which can make it challenging to administer in vivo.

Future Directions

There are several future directions for the study of N-[2,2,2-Trifluoro-1-(4-fluoro-1H-indol-3-yl)ethyl]prop-2-enamide. One potential avenue is the development of novel formulations or delivery methods to improve its solubility and bioavailability. Another direction is the investigation of N-[2,2,2-Trifluoro-1-(4-fluoro-1H-indol-3-yl)ethyl]prop-2-enamide's potential applications in other fields, such as neuropharmacology or immunology. Additionally, further studies are needed to fully elucidate the mechanism of action of N-[2,2,2-Trifluoro-1-(4-fluoro-1H-indol-3-yl)ethyl]prop-2-enamide and its potential interactions with other drugs. Overall, N-[2,2,2-Trifluoro-1-(4-fluoro-1H-indol-3-yl)ethyl]prop-2-enamide has shown promising results in pre-clinical studies and warrants further investigation for its potential applications in the treatment of cancer and other diseases.

Synthesis Methods

N-[2,2,2-Trifluoro-1-(4-fluoro-1H-indol-3-yl)ethyl]prop-2-enamide can be synthesized through a multi-step process that involves the reaction of 4-fluoro-1H-indole with trifluoroacetyl chloride, followed by the addition of propargylamine and subsequent reaction with acetic anhydride. The final product is obtained through purification using column chromatography.

Scientific Research Applications

N-[2,2,2-Trifluoro-1-(4-fluoro-1H-indol-3-yl)ethyl]prop-2-enamide has been extensively studied for its potential applications in medicinal chemistry, particularly in the development of novel anti-cancer drugs. Several studies have shown that N-[2,2,2-Trifluoro-1-(4-fluoro-1H-indol-3-yl)ethyl]prop-2-enamide exhibits potent anti-proliferative activity against various cancer cell lines, including breast, prostate, and lung cancer cells. N-[2,2,2-Trifluoro-1-(4-fluoro-1H-indol-3-yl)ethyl]prop-2-enamide has also been shown to induce apoptosis, or programmed cell death, in cancer cells, making it a promising candidate for further development as an anti-cancer drug.